N-(2,4-difluorobenzyl)-N,1-dimethyl-4-piperidinamine

• IUPAC Name: N-[(2,4-difluorophenyl)methyl]-N,1-dimethylpiperidin-4-amine
• InChI: InChI=1S/C14H20F2N2/c1-17-7-5-13(6-8-17)18(2)10-11-3-4-12(15)9-14(11)16/h3-4,9,13H,5-8,10H2,1-2H3
• InChI Key: YWVVMEKRZBEEBW-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC(CC1)N(C)CC2=C(C=C(C=C2)F)F
• Molecular Formula: C14H20F2N2
• Molecular Weight: 254.32 g/mol

Description

N-(2,4-difluorobenzyl)-N,1-dimethyl-4-piperidinamine, commonly known as DFB, is a synthetic compound that has gained significant attention in the scientific community due to its potential therapeutic applications. DFB belongs to the class of piperidine compounds and is primarily used as a research tool in the field of neuroscience.

Mechanism of Action

DFB acts as a selective antagonist of the sigma-1 receptor, which is a transmembrane protein that is primarily located in the endoplasmic reticulum of cells. The sigma-1 receptor is involved in various cellular processes such as calcium signaling, cell survival, and inflammation. DFB binds to the sigma-1 receptor and modulates its activity, thereby affecting various physiological functions.
Biochemical and Physiological Effects
DFB has been shown to affect various physiological functions such as pain perception, memory, and anxiety. It has been shown to reduce pain sensitivity in animal models of neuropathic pain. DFB has also been shown to improve memory function in animal models of Alzheimer's disease. Additionally, DFB has been shown to reduce anxiety-like behavior in animal models of anxiety.

Advantages and Limitations for Lab Experiments

DFB has several advantages as a research tool. It is a highly selective antagonist of the sigma-1 receptor, which allows for specific modulation of the receptor's activity. It is also relatively easy to synthesize and purify, which makes it a cost-effective research tool. However, DFB has some limitations as a research tool. It has poor solubility in water, which can make it difficult to administer in certain experimental settings. Additionally, its effects on physiological functions can be complex and may vary depending on the experimental conditions.

Future Directions

There are several future directions for research on DFB. One potential area of research is the development of more potent and selective sigma-1 receptor antagonists. Additionally, research on the potential therapeutic applications of DFB in various neurological disorders such as neuropathic pain and Alzheimer's disease is ongoing. Finally, further research is needed to fully understand the complex physiological effects of DFB and its potential applications as a research tool.

Synthesis Methods

DFB is synthesized using a multi-step process that involves the reaction of 2,4-difluorobenzaldehyde with N,N-dimethylpiperidine in the presence of a reducing agent. The resulting product is then purified using various chromatographic techniques to obtain pure DFB.

Scientific Research Applications

DFB has been extensively studied for its potential application in the field of neuroscience. It is primarily used as a selective antagonist of the sigma-1 receptor, which is a protein that is involved in various cellular processes such as calcium signaling, cell survival, and inflammation. DFB has been shown to modulate the activity of the sigma-1 receptor, thereby affecting various physiological functions.